2-Phenylazocane hydrochloride
Overview
Description
2-Phenylazocane hydrochloride is a chemical compound with the CAS Number: 2219371-81-8 and a molecular weight of 225.76 . It is a powder at room temperature .
Molecular Structure Analysis
The Inchi Code for this compound is1S/C13H19N.ClH/c1-2-7-11-14-13 (10-6-1)12-8-4-3-5-9-12;/h3-5,8-9,13-14H,1-2,6-7,10-11H2;1H . This indicates the molecular structure of the compound. Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 225.76 . More specific physical and chemical properties are not available in the retrieved data .Scientific Research Applications
Chitosan Hydrogels Cross-Linked with Multi-functional Cross-Linkers
Tris(2-(2-formylphenoxy)ethyl)amine, synthesized from salicylaldehyde and tris(2-chloroethyl)amine hydrochloride, was used as a cross-linker for creating pH- and thermo-responsive chitosan hydrogels. These hydrogels demonstrated a significant stimuli-response and are considered promising for targeted drug delivery, potentially improving the bioavailability and systemic delivery of drugs (Karimi et al., 2018).
Poly(2-Hydroxyethyl Methacrylate) Hydrogels for UV-Responsive Drug Delivery
Hydrogels based on 2-hydroxyethyl methacrylate (HEMA) were prepared and modified with hydroxyapatite (HAp) to study the effects of photo-initiators on drug release behavior. These hydrogels showed controlled release of donepezil hydrochloride under UV irradiation, indicating their potential in photo-responsive drug delivery systems (Şenol & Akyol, 2018).
Applications in Organic Chemistry and Material Science
Synthesis of Novel Organic Compounds
A study focused on the conversion of 2-arylhydrazono-3-oxopropanals to various organic compounds including isoxazoles, arylazopyrazoles, and triazoles, highlighting the versatility of these compounds in synthetic organic chemistry (Abdel-Khalik et al., 2000).
Corrosion Inhibition for Steel
4-phenylazo-3-methyl-2-pyrazolon-5-one and its derivatives were studied as corrosion inhibitors for C-steel in hydrochloric acid solution. The study provides insights into the potential industrial applications of these compounds in protecting metals from corrosion (Fouda et al., 2006).
Applications in Analytical Chemistry
TLC Densitometric Method for Drug Estimation
A method was developed using TLC densitometry for the simultaneous estimation of phenazopyridine hydrochloride and trimethoprim in tablet dosage forms, indicating the role of these compounds in analytical methodologies for drug quantification (El-Abasawy et al., 2018).
Safety and Hazards
The safety information available indicates that 2-Phenylazocane hydrochloride is associated with some hazards. The hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
2-phenylazocane;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N.ClH/c1-2-7-11-14-13(10-6-1)12-8-4-3-5-9-12;/h3-5,8-9,13-14H,1-2,6-7,10-11H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FITVWIMRTCZIQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCNC(CC1)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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